Cas no 872054-15-4 (tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate)

• Product Name: tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
• CAS No: 872054-15-4
• MF: C₁₉H₂₉BO₄
• MW: 332.242166280746
• CID: 6627001
• PubChem ID: 57981386
• Update Time: 2025-10-27

tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
• FT-0725808
• SCHEMBL13239269
• 872054-15-4
• tert-butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
• EN300-19043084
• Benzenepropanoic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
• G74293
• DA-01852
• tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate

• Inchi： 1S/C19H29BO4/c1-17(2,3)22-16(21)13-10-14-8-11-15(12-9-14)20-23-18(4,5)19(6,7)24-20/h8-9,11-12H,10,13H2,1-7H3
• InChI Key： DNOSKRYUVQOMEZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CCC(=O)OC(C)(C)C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 332.2158896g/mol
• Monoisotopic Mass: 332.2158896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 412.6±28.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate

Research Brief on tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (CAS: 872054-15-4)

In recent years, the compound tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (CAS: 872054-15-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is widely recognized for its utility as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The unique structural features of this compound, particularly the presence of the dioxaborolane moiety, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic pathways for tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate to enhance yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic system that significantly improves the efficiency of the borylation reaction, reducing byproduct formation and enabling scalable production. This advancement is particularly relevant for industries requiring high-purity boronic esters for large-scale applications.

In the context of drug discovery, this compound has been employed in the synthesis of potential therapeutics targeting inflammatory diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its use in the development of small-molecule inhibitors of NF-κB, a transcription factor implicated in chronic inflammation. The boronic ester group was critical for achieving selective binding to the target protein, highlighting the compound's importance in medicinal chemistry.

Furthermore, tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate has shown promise in the field of proteolysis-targeting chimeras (PROTACs). A 2024 study in Chemical Science explored its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The boronic ester moiety facilitated the formation of stable complexes with target proteins, enhancing the efficiency of the degradation process. This application underscores the compound's potential in next-generation therapeutic strategies.

Despite its promising applications, challenges remain in the handling and storage of tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate due to its sensitivity to moisture and oxygen. Recent advancements in encapsulation technologies, as reported in Advanced Materials, have addressed these issues by developing protective coatings that extend the compound's shelf life and improve its stability under ambient conditions.

In conclusion, tert-Butyl 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate (CAS: 872054-15-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its role in facilitating efficient synthetic routes and enabling innovative therapeutic approaches positions it as a critical component in the advancement of drug discovery. Ongoing research is expected to further expand its applications and address existing limitations, paving the way for new breakthroughs in the field.